molecular formula C6H13NO3S B8379894 N,2-Dimethyl-2-(methylsulfonyl)propanamide

N,2-Dimethyl-2-(methylsulfonyl)propanamide

Cat. No. B8379894
M. Wt: 179.24 g/mol
InChI Key: GLASNCAWUWMUOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,2-Dimethyl-2-(methylsulfonyl)propanamide is a useful research compound. Its molecular formula is C6H13NO3S and its molecular weight is 179.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,2-Dimethyl-2-(methylsulfonyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,2-Dimethyl-2-(methylsulfonyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N,2-Dimethyl-2-(methylsulfonyl)propanamide

Molecular Formula

C6H13NO3S

Molecular Weight

179.24 g/mol

IUPAC Name

N,2-dimethyl-2-methylsulfonylpropanamide

InChI

InChI=1S/C6H13NO3S/c1-6(2,5(8)7-3)11(4,9)10/h1-4H3,(H,7,8)

InChI Key

GLASNCAWUWMUOG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(=O)NC)S(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of methanesulfinic acid sodium salt (310 mg, 3.04 mmol) in dry DMF (3.5 mL) was added under a nitrogen atmosphere, dry pyridine (0.5 mL) and 2-bromo-N,2-dimethylpropanamide (365 mg, 2.027 mmol). The reaction mixture was stirred at 50° C. overnight, cooled and H2O (5 mL) and EtOAc (10 mL) were added. The aqueous layer was separated and extracted twice with EtOAc (5 mL). The combined organic phase was washed with brine (20 mL) and dried over Na2SO4. The solution was concentrated in vacuo and stirred in heptane (25 mL). The solids were filtered to give the desired product (88 mg, 23%) as a white solid.
Quantity
310 mg
Type
reactant
Reaction Step One
Name
Quantity
3.5 mL
Type
solvent
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step Two
Quantity
365 mg
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Four
Yield
23%

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